2-chloro-N-(5-((2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
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Overview
Description
This compound is a benzamide derivative with a thiadiazole ring and a dimethylphenylamino group. Benzamides are a class of compounds containing a benzene ring attached to an amide functional group. They are commonly used in the synthesis of various organic compounds, and some benzamides have biological activity .
Molecular Structure Analysis
The molecular structure of this compound would likely show the benzamide core structure, with the thiadiazole ring and dimethylphenylamino group attached. The exact structure would depend on the positions of these groups on the benzene ring .Scientific Research Applications
Synthesis and Anticancer Evaluation
A notable application involves the microwave-assisted synthesis of N-((5-(substituted methylene amino)-1,3,4-thiadiazol-2-yl)methyl) benzamide derivatives, highlighting their promising anticancer activity. These compounds were evaluated against several human cancer cell lines, including SK-MEL-2 (melanoma), HL-60 (leukemia), HeLa (cervical cancer), and MCF-7 (breast cancer), demonstrating significant inhibitory effects. Molecular docking and ADMET studies were also conducted to predict the probable mechanism of action and drug-like behavior, respectively (Tiwari et al., 2017).
Antimicrobial Activity
Research on N-substituted-2-amino-1,3,4-thiadiazoles synthesized from 2-amino-1,3,4-thiadiazole with various reagents showed promising results in antimicrobial activity. These compounds underwent various chemical transformations, leading to the synthesis of a range of derivatives with significant antimicrobial properties. The cytotoxicity and antioxidant activities of some compounds were evaluated, showing potential as therapeutic agents (Hamama et al., 2013).
Anti-Inflammatory and Analgesic Agents
Another area of application is the development of anti-inflammatory and analgesic agents derived from visnaginone and khellinone. These compounds were synthesized and evaluated for their COX-1/COX-2 inhibitory, analgesic, and anti-inflammatory activities, demonstrating significant effects. The study indicates the potential of these derivatives as therapeutic agents for treating inflammation and pain (Abu‐Hashem et al., 2020).
Corrosion Inhibition
Benzothiazole derivatives have been synthesized and evaluated for their corrosion inhibiting effect against steel in acidic solutions. These compounds showed high inhibition efficiencies, suggesting their potential use as corrosion inhibitors. The study combines experimental and theoretical approaches to understand the mechanism of action and the effectiveness of these inhibitors (Hu et al., 2016).
Mechanism of Action
Properties
IUPAC Name |
2-chloro-N-[5-[2-(2,5-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17ClN4O2S2/c1-11-7-8-12(2)15(9-11)21-16(25)10-27-19-24-23-18(28-19)22-17(26)13-5-3-4-6-14(13)20/h3-9H,10H2,1-2H3,(H,21,25)(H,22,23,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCXAHGFIJTXHBN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NC(=O)CSC2=NN=C(S2)NC(=O)C3=CC=CC=C3Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17ClN4O2S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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